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Compound of Interest

Compound Name: 4Sc-203

Cat. No.: B612015 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, storage, and

disposal of 4Sc-203, a multikinase inhibitor. The following procedural guidance is intended to

ensure the safety of laboratory personnel and the integrity of the compound.

Personal Protective Equipment (PPE)
Adherence to proper PPE protocols is the first line of defense against accidental exposure. The

following table summarizes the required equipment for handling 4Sc-203.
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PPE Category Item Specifications and Usage

Eye Protection Safety Goggles

Must be equipped with side-

shields to protect against

splashes.

Hand Protection Protective Gloves
Chemical-resistant gloves are

mandatory.

Body Protection Impervious Clothing

A lab coat or other impervious

clothing is required to protect

the skin.

Respiratory Protection Suitable Respirator

Use in well-ventilated areas. A

respirator is necessary if

ventilation is inadequate or

when handling the powder

form to avoid dust and aerosol

formation.

Emergency Procedures for Spills
In the event of a spill, immediate and appropriate action is crucial to prevent contamination and

exposure.
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Emergency Aspect Procedure

Personal Precautions

Evacuate personnel to a safe area. Ensure

adequate ventilation. Use full personal

protective equipment as outlined above. Avoid

breathing vapors, mist, or dust.

Environmental Precautions
Prevent further leakage or spillage. Do not allow

the product to enter drains or water courses.

Containment & Cleanup

For solutions, absorb with a finely-powdered

liquid-binding material (e.g., diatomite, universal

binders). Decontaminate surfaces and

equipment by scrubbing with alcohol.

Disposal

Dispose of all contaminated materials as

hazardous waste in accordance with institutional

and local regulations.

Handling and Storage
Proper handling and storage are vital for maintaining the stability of 4Sc-203 and ensuring a

safe laboratory environment.

Condition Requirement

Safe Handling

Avoid inhalation and contact with eyes and skin.

[1] Prevent the formation of dust and aerosols.

[1] Use only in areas with appropriate exhaust

ventilation.[1]

Storage

Keep container tightly sealed in a cool, well-

ventilated area.[1] Protect from direct sunlight

and sources of ignition.[1]

Storage Temperature
Store the powder form at -20°C.[1] If in solvent,

store at -80°C.[1]

Mechanism of Action: Signaling Pathway Inhibition
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4Sc-203 is a multikinase inhibitor with potential antineoplastic activity.[1] It selectively targets

and inhibits FMS-related tyrosine kinase 3 (FLT3) and its mutated forms, as well as vascular

endothelial growth factor receptors (VEGFRs).[1] The inhibition of these pathways can lead to a

reduction in tumor cell proliferation and angiogenesis.[1]
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Caption: Mechanism of action of 4Sc-203.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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